2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate
Overview
Description
2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate (MCP) is a chemical compound that has been studied for its potential applications in scientific research. This compound is synthesized through a specific method and has been found to have a mechanism of action that affects biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate is not fully understood. However, it has been found to affect several biochemical and physiological processes. 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may help to protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may help to protect against oxidative stress and inflammation. Additionally, 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate in lab experiments is that it has been shown to have anti-cancer properties, which makes it a potential candidate for cancer treatment research. Additionally, 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate has been found to have antioxidant properties, which may be beneficial in the study of oxidative stress and inflammation. However, one of the limitations of using 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to determine its potential applications.
Future Directions
There are several future directions for the study of 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate. One direction is to further investigate its potential use in cancer treatment. Additionally, more research is needed to determine its mechanism of action and potential applications in the treatment of neurodegenerative diseases. Further studies are also needed to determine the optimal dosage and administration of 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate.
Conclusion:
In conclusion, 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate is a chemical compound that has been studied for its potential applications in scientific research. It is synthesized through a specific method and has been found to have anti-cancer and antioxidant properties. While its mechanism of action is not fully understood, it has been shown to affect several biochemical and physiological processes. Further research is needed to determine its potential applications in cancer treatment and the treatment of neurodegenerative diseases.
Scientific Research Applications
2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate has been studied for its potential applications in scientific research. One of the main areas of research is in the field of cancer treatment. 2-(3-methoxyphenyl)-2-oxoethyl 5-(cyclohexylamino)-5-oxopentanoate has been found to have anti-cancer properties and has been shown to inhibit the growth of certain cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
[2-(3-methoxyphenyl)-2-oxoethyl] 5-(cyclohexylamino)-5-oxopentanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO5/c1-25-17-10-5-7-15(13-17)18(22)14-26-20(24)12-6-11-19(23)21-16-8-3-2-4-9-16/h5,7,10,13,16H,2-4,6,8-9,11-12,14H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZCSOAJUTWAUPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)COC(=O)CCCC(=O)NC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-isoxazolylmethyl)-N-[4-(1H-pyrazol-5-yl)phenyl]-3-piperidinecarboxamide](/img/structure/B4011529.png)
![4-(3-hydroxyphenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione](/img/structure/B4011533.png)
![ethyl 5-(2,3-dimethoxyphenyl)-7-methyl-2-[(1-methyl-1H-pyrrol-2-yl)methylene]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B4011540.png)
![4-{[1-(3,5-dichlorophenyl)-4-(methoxycarbonyl)-5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene]methyl}benzoic acid](/img/structure/B4011545.png)
![ethyl 4-{N-cyclohexyl-N-[(4-methylphenyl)sulfonyl]glycyl}-1-piperazinecarboxylate](/img/structure/B4011546.png)
![1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]proline](/img/structure/B4011547.png)
![N-{4-[3-(4-isopropoxyphenyl)-2,5-dioxo-1-pyrrolidinyl]phenyl}-4-methylbenzenesulfonamide](/img/structure/B4011548.png)
![N-(4-bromo-5-chloro-2-methylphenyl)-3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanamide](/img/structure/B4011566.png)
![N~2~-cyclohexyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-(3-methoxypropyl)glycinamide](/img/structure/B4011568.png)
![2-(1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-4-{[(2-pyridinylmethyl)amino]methylene}-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B4011599.png)
![4-[(4-hydroxypiperidin-1-yl)methyl]-N-(4-methoxy-3,5-dimethylphenyl)benzamide](/img/structure/B4011614.png)
